1-(4-ethylbenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine

• IUPAC Name: 6-[4-(4-ethylphenyl)sulfonylpiperazin-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C17H20N6O2S/c1-2-14-3-5-15(6-4-14)26(24,25)22-11-9-21(10-12-22)17-8-7-16-19-18-13-23(16)20-17/h3-8,13H,2,9-12H2,1H3
• InChI Key: OLORYLRNWYCZDP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=NN4C=NN=C4C=C3
• Molecular Formula: C17H20N6O2S
• Molecular Weight: 372.4 g/mol

Description

1-(4-ethylbenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine (EBPTP) is a novel synthetic compound that has recently been developed as a potential therapeutic agent. EBPTP is a small molecule that is structurally similar to the natural product piperazine and is capable of binding to several types of receptors in the human body. The compound has shown promise in preclinical studies and is currently being evaluated in clinical trials.

Scientific Research Applications

1-(4-ethylbenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine has been studied for its potential therapeutic applications in a variety of diseases and conditions. In preclinical studies, the compound has shown promise in the treatment of inflammation, pain, and cancer. In addition, 1-(4-ethylbenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine has been studied for its potential to treat neurological disorders such as Alzheimer’s disease and Parkinson’s disease.

Mechanism of Action

1-(4-ethylbenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine binds to a variety of receptors in the human body, including the serotonin receptor 5-HT2A, the histamine receptor H1, and the muscarinic acetylcholine receptor M1. By binding to these receptors, 1-(4-ethylbenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine is able to modulate the activity of these receptors and potentially produce a therapeutic effect.
Biochemical and Physiological Effects
In preclinical studies, 1-(4-ethylbenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine has been shown to reduce inflammation, pain, and tumor growth. In addition, the compound has been shown to reduce the symptoms of neurological disorders such as Alzheimer’s disease and Parkinson’s disease. The compound has also been shown to have neuroprotective effects, suggesting that it may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

1-(4-ethylbenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine is an attractive compound for laboratory experiments due to its low toxicity and wide range of potential therapeutic applications. However, the compound has limited solubility in aqueous solutions, making it difficult to work with in certain experiments. In addition, the compound is relatively new and there is still much to be learned about its pharmacokinetics and pharmacodynamics.

Future Directions

The potential therapeutic applications of 1-(4-ethylbenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine are still being explored. Further research is needed to better understand the pharmacokinetics and pharmacodynamics of the compound and to evaluate its efficacy and safety in clinical trials. In addition, further studies are needed to explore the potential of 1-(4-ethylbenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine as a treatment for neurological disorders such as Alzheimer’s disease and Parkinson’s disease. Finally, further research is needed to explore the potential of 1-(4-ethylbenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine as an adjuvant therapy for cancer and other diseases.

Synthesis Methods

1-(4-ethylbenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine is synthesized from 4-ethylbenzenesulfonyl chloride, 1,2,4-triazole, and piperazine. The reaction occurs in an organic solvent such as dichloromethane, with a base such as sodium hydroxide. The resulting product is a white solid with a melting point of 145-146°C.